Cas no 36524-82-0 (1,3,5-Triazine-2,4-diamine,N2,N4-di-2-propen-1-yl-6-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-)

1,3,5-Triazine-2,4-diamine,N2,N4-di-2-propen-1-yl-6-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]- structure
36524-82-0 structure
Product name:1,3,5-Triazine-2,4-diamine,N2,N4-di-2-propen-1-yl-6-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-
CAS No:36524-82-0
MF:C34H39N7
MW:545.720366716385
CID:321847
PubChem ID:215867

1,3,5-Triazine-2,4-diamine,N2,N4-di-2-propen-1-yl-6-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazine-2,4-diamine,N2,N4-di-2-propen-1-yl-6-[4-(3,3,3-triphenylpropyl)-1-piperazinyl]-
    • 2-N,4-N-bis(prop-2-enyl)-6-[4-(3,3,3-triphenylpropyl)piperazin-1-yl]-1,3,5-triazine-2,4-diamine
    • DTXSID60190032
    • N,N'-Di-2-propenyl-6-(4-(3,3,3-triphenylpropyl)-1-piperazinyl)-1,3,5-triazine-2,4-diamine
    • BRN 0734835
    • 1,3,5-Triazine-2,4-diamine, N,N'-di-2-propenyl-6-(4-(3,3,3-triphenylpropyl)-1-piperazinyl)-
    • 36524-82-0
    • Inchi: InChI=1S/C34H39N7/c1-3-21-35-31-37-32(36-22-4-2)39-33(38-31)41-26-24-40(25-27-41)23-20-34(28-14-8-5-9-15-28,29-16-10-6-11-17-29)30-18-12-7-13-19-30/h3-19H,1-2,20-27H2,(H2,35,36,37,38,39)
    • InChI Key: MTSQGVVHZYHMOR-UHFFFAOYSA-N
    • SMILES: C=CCNC1=NC(NCC=C)=NC(N2CCN(CCC(C3C=CC=CC=3)(C3C=CC=CC=3)C3C=CC=CC=3)CC2)=N1

Computed Properties

  • Exact Mass: 545.32707
  • Monoisotopic Mass: 545.327
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 13
  • Complexity: 698
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.2Ų
  • XLogP3: 7.6

Experimental Properties

  • Density: 1.162
  • Boiling Point: 727.7°Cat760mmHg
  • Flash Point: 393.9°C
  • Refractive Index: 1.636
  • PSA: 69.21

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